Cas no 18161-94-9 (Tetrahydrocytisine)

• Product Name: Tetrahydrocytisine
• CAS No: 18161-94-9
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 2043109
• PubChem ID: 97046450
• Update Time: 2025-04-21

Tetrahydrocytisine Chemical and Physical Properties

Names and Identifiers

• Tetrahydrocytisine
• 1,2,3,4,5,6,9,10,11,11a-Decahydro-1,5-methano-8H-pyrido[1,2-a][1,5]diazocin-8-one
• DTXSID701154011
• (1R,5S,11AS)-octahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one
• MFCD31540890
• (1R,2S,9S)-7,11-Diazatricyclo[7.3.1.02,7]tridecan-6-one
• EN300-7541904
• (1R,2S,9S)-7,11-diazatricyclo[7.3.1.0(2),?]tridecan-6-one
• (1R,5S,11aS)-Decahydro-1,5-methano-8H-pyrido[1,2-a][1,5]diazocin-8-one
• 18161-94-9
• (1R,2S,9S)-7,11-Diazatricyclo[7.3.1.0(2,7)]tridecan-6-one
• (1R,2S,9S)-7,11-diazatricyclo[7.3.1.0,2,7]tridecan-6-one
• (1R,2S,9S)-7,11-Diazatricyclo[7.3.1.0~2,7~]tridecan-6-one

• Inchi： 1S/C11H18N2O/c14-11-3-1-2-10-9-4-8(5-12-6-9)7-13(10)11/h8-10,12H,1-7H2
• InChI Key： KWVYCGMBGRYVQH-UHFFFAOYSA-N
• SMILES： O=C1N2C(C3CC(C2)CNC3)CCC1

Computed Properties

• Exact Mass: 194.141913202Da
• Monoisotopic Mass: 194.141913202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.241
• Topological Polar Surface Area: 32.3Ų

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